Cas no 83898-21-9 (2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)-)

• Product Name: 2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)-
• CAS No: 83898-21-9
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 726168
• PubChem ID: 3019451
• Update Time: 2025-04-19

2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)-
• 4-(3-phenylpropyl)pyridine-2-carboxylic acid
• 2NAS7344W5
• NS00038349
• DTXSID00232788
• 4-(3-Phenylpropyl)-2-pyridinecarboxylic acid
• 83898-21-9
• 2-Pyridinecarboxylic acid, 4-(3-phenylpropyl)-
• EINECS 281-230-0

• Inchi： 1S/C15H15NO2/c17-15(18)14-11-13(9-10-16-14)8-4-7-12-5-2-1-3-6-12/h1-3,5-6,9-11H,4,7-8H2,(H,17,18)
• InChI Key： DWROTCRJYBGTDY-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CN=1)CCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 241.110279
• Monoisotopic Mass: 241.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 3.5

Experimental Properties

• Density: 1.175
• Boiling Point: 426.4°C at 760 mmHg
• Flash Point: 211.7°C
• Refractive Index: 1.597